Anthophyllite
Description
Properties
CAS No. |
17068-78-9 |
|---|---|
Molecular Formula |
C10H24O2Si |
Origin of Product |
United States |
Crystallography and Atomic Structure of Anthophyllite
Crystal System and Space Group Symmetry
Anthophyllite crystallizes in the orthorhombic system. mindat.orgmindat.orgwikipedia.org It is characterized by two primary space group symmetries: Pnma and Pnmn . mindat.orgmindat.org The Pnma space group is the most common form of this compound. mindat.orgmindat.org Minerals with the Pnmn space group are referred to as proto-anthophyllite. mindat.orgmindat.orgiem.ac.rugeoscienceworld.org The distinction between these two space groups is crucial as it defines different polymorphs of the mineral. geoscienceworld.org The this compound group of minerals is defined as orthorhombic magnesium-iron-manganese amphiboles with either Pnma or Pnmn space group symmetry. mindat.orgmindat.org
Unit-Cell Parameters and Dimensions
The unit cell is the fundamental building block of a crystal. For this compound, the dimensions of this unit cell have been determined through X-ray diffraction studies. The specific parameters can vary slightly depending on the chemical composition of the sample.
Interactive Data Table: Unit-Cell Parameters of this compound
| a (Å) | b (Å) | c (Å) | Reference |
| 18.5440 | 18.0260 | 5.2820 | iem.ac.ru |
| 18.61 | 18.01 | 5.24 | oup.com |
| 18.5 | 17.9 | 5.28 | wikipedia.org |
| 18.454 | 17.923 | 5.488 | iucr.org |
| 18.554 | 18.026 | 5.28 | webmineral.com |
Note: Å represents Angstroms.
Atomic Site Occupancies and Cation Distribution
The crystal structure of this compound contains several distinct atomic sites, labeled M1, M2, M3, M4, and A, which can be occupied by different cations. The distribution of these cations among the sites significantly influences the mineral's properties.
In fibrous this compound, the M1, M2, and M3 sites are primarily occupied by Magnesium (Mg). unimib.ituniroma1.it The M4 site is more complex and can host Iron (Fe²⁺), Magnesium (Mg), and minor amounts of Manganese (Mn). unimib.ituniroma1.it The A site, which is a larger cavity in the structure, may contain minor amounts of Calcium (Ca) and Sodium (Na). unimib.it
The general formula for amphiboles is A₀₋₁B₂C₅T₈O₂₂(OH)₂. unimib.it In this notation, the C sites correspond to M1, M2, and M3, while the B site corresponds to M4. arizona.edu Studies have shown a preference for Mg to occupy the M2 site within the C group. unimib.it The distribution of Fe and Mg between the M4 site and the M1, M2, and M3 sites is an important area of study, as it can be used to understand the cooling rates of rocks containing this compound. ajsonline.org
Structural Defects and Disorder Phenomena
The ideal crystal structure of this compound is often disrupted by various defects and disorder phenomena. These imperfections can have a profound impact on the mineral's physical and chemical properties.
Chain-Width Disorder and Chain Multiplicity Faults (CMFs)
This compound is a double-chain silicate (B1173343). However, this structure can be interrupted by what are known as chain-width disorders or chain multiplicity faults (CMFs). researchgate.nettandfonline.comnih.govresearchgate.net These are essentially errors in the width of the silicate chains, where single, triple, or even wider chains are incorporated into the structure. msaweb.org These faults are parallel to the (010) crystallographic plane. tandfonline.com High-resolution transmission electron microscopy (HRTEM) has revealed that some this compound fibers exhibit a high level of chain-width disorder, with randomly spaced faults ranging from one to eight chains in width. researchgate.nettandfonline.comnih.govresearchgate.net This disorder is a common feature in this compound and can influence its fibrous nature. geoscienceworld.org
Stacking Faults and Their Crystallographic Manifestations
In addition to CMFs, this compound can also exhibit stacking faults. These are defects in the stacking sequence of the atomic layers along the a-axis, parallel to the (100) plane. geoscienceworld.org The presence of numerous stacking faults can be indicated by streaking in X-ray diffraction patterns. iucr.org These faults, along with CMFs, can act as nucleation sites for other mineral phases and can weaken the intrinsic strength of the fibers. semanticscholar.orggeoscienceworld.org
Comparative Crystallography with Other Amphiboles
This compound shares the basic double-chain silicate structure with other amphiboles. However, its orthorhombic crystal system distinguishes it from the more common monoclinic amphiboles like cummingtonite (B1174272), its polymorph. wikipedia.orgrruff.info The difference in symmetry is a fundamental crystallographic property. rruff.info
Compared to gedrite, another orthorhombic amphibole, this compound has a lower bulk modulus, indicating it is more compressible. cambridge.org This difference is attributed to variations in chemical composition, particularly the near-absence of sodium in the A-site of this compound. cambridge.org
The types of structural defects also vary among amphiboles. While this compound commonly displays chain-width faults parallel to (010) and stacking faults parallel to (100), other amphiboles may exhibit different types of defects. geoscienceworld.orgminsocam.org For instance, the alteration products intergrown with this compound, such as talc (B1216) and serpentine (B99607), differ from those found with crocidolite, which typically has intergrown mica. minsocam.org
Distinction from Monoclinic Amphibole Structures
The primary crystallographic distinction of this compound lies in its orthorhombic symmetry, belonging to the Pnma space group. wikipedia.orgmindat.org This is in direct contrast to the majority of amphiboles, such as those in the cummingtonite-grunerite and tremolite-actinolite series, which are monoclinic. tulane.edualexstrekeisen.it this compound is, in fact, polymorphic with the monoclinic amphibole cummingtonite. wikipedia.org
This fundamental difference in crystal system leads to distinct physical and optical properties. A key diagnostic feature observable in thin section analysis is the extinction angle. This compound exhibits straight extinction in prismatic sections (sections parallel to the c-axis), whereas monoclinic amphiboles display inclined extinction. tulane.eduuwc.ac.za While the characteristic amphibole cleavage angles are similar for both types, approximately 55-56° and 124-125°, the underlying crystal symmetry is different. tulane.eduuwc.ac.za
TEM investigations of complex intergrowths have identified this compound (orthorhombic) coexisting with monoclinic amphiboles like cummingtonite and Ca-amphibole. geoscienceworld.orgschweizerbart.de In these cases, the amphiboles share common crystallographic directions (b* and a*) and are intergrown along the (100) plane. geoscienceworld.orgschweizerbart.deschweizerbart.de The cummingtonite lamellae found intergrown with this compound almost always have the monoclinic space group C2/m. geoscienceworld.org
Table 1: Crystallographic Comparison of this compound and Monoclinic Amphiboles
| Feature | This compound | Monoclinic Amphiboles (e.g., Cummingtonite) |
|---|---|---|
| Crystal System | Orthorhombic wikipedia.orgmindat.org | Monoclinic tulane.edualexstrekeisen.it |
| Space Group | Pnma wikipedia.orgmindat.org | C2/m geoscienceworld.orgschweizerbart.de |
| Cleavage Angles | Perfect on {210}, intersecting at ~55° and ~125° uwc.ac.za | Perfect on {110}, intersecting at ~56° and ~124° tulane.edualexstrekeisen.it |
| Extinction | Straight in prismatic sections uwc.ac.za | Inclined in prismatic sections tulane.edu |
Intergrowth Relationships with Associated Sheet Silicates (e.g., talc, serpentine, chlorite (B76162), mica)
This compound frequently forms complex and oriented intergrowths with various sheet silicate minerals, a phenomenon often resulting from metamorphic processes. cdc.govumd.edu These intergrowths can occur on a submicroscopic scale, creating what are sometimes termed "transitional fibres". mst.dk The formation of fibrous talc and serpentine can occur as pseudomorphs after amphiboles like tremolite and this compound. umd.edu
Talc : The intergrowth of this compound and talc is well-documented, displaying a strict crystallographic lattice relationship. geoscienceworld.org Transmission electron microscopy (TEM) studies reveal that the intergrowth plane is between the (100) plane of this compound and the (001) plane of talc, expressed as (100)ₐₜₕ // (001)ₜₗ꜀. geoscienceworld.orgschweizerbart.deschweizerbart.de This relationship can be part of a complex lamellar sequence, for instance, progressing from talc to this compound to other amphiboles. geoscienceworld.orgschweizerbart.de Streaking observed on x-ray films can indicate a high number of stacking faults due to the intercalation of talc lamellae with this compound. iucr.org
Serpentine : this compound is known to occur in serpentinized ultramafic rocks. wikipedia.orgle-comptoir-geologique.com It can form as a retrograde metamorphic product along with serpentinite. wikipedia.org In some instances, long, radiating crystals of this compound are found within a serpentine matrix. mindat.org
Chlorite : A textbook example of oriented intergrowth occurs between this compound and chlorite. geoscienceworld.org The crystallographic orientation is defined by the relationship aₐₜₕ // c꜀ₕₗ and bₐₜₕ // b꜀ₕₗ. geoscienceworld.orgschweizerbart.deresearchgate.net This specific orientation is expected for intergrowths between amphiboles and sheet silicates. geoscienceworld.org The chlorite is often identified as clinochlore. schweizerbart.de
Mica : this compound is found in association with micas such as phlogopite and biotite. mindat.orgmsaweb.org A notable textural occurrence is the formation of "Hermanov Spheres," which consist of a core of phlogopite surrounded by radiating this compound crystals. mindat.org
Table 2: Summary of this compound Intergrowth with Sheet Silicates
| Associated Sheet Silicate | Nature of Intergrowth | Crystallographic Orientation Relationship |
|---|---|---|
| Talc | Lamellar, fibrous, often on a submicroscopic scale. geoscienceworld.orgcdc.gov | (100)ₐₜₕ // (001)ₜₗ꜀ geoscienceworld.orgschweizerbart.deschweizerbart.de |
| Serpentine | Found as radiating crystals within a serpentine matrix; forms as a co-product of retrograde metamorphism. wikipedia.orgmindat.org | Not specified in search results. |
| Chlorite | Oriented lamellar intergrowth. geoscienceworld.orgschweizerbart.de | aₐₜₕ // c꜀ₕₗ and bₐₜₕ // b꜀ₕₗ geoscienceworld.orgschweizerbart.deresearchgate.net |
| Mica (Phlogopite) | Radiating growth of this compound around a mica core. mindat.org | Not specified in search results. |
Mineralogical Chemistry and Solid Solution Series
Compositional Variability within the Anthophyllite Series
The chemical composition of this compound can be represented by the general formula A₀₋₁B₂C₅T₈O₂₂(OH, F, Cl)₂. britannica.com In this formula, the 'A' site can be occupied by sodium (Na) and potassium (K); the 'B' site by sodium, zinc (Zn), lithium (Li), calcium (Ca), manganese (Mn), ferrous iron (Fe²⁺), and magnesium (Mg); the 'C' site by magnesium, ferrous iron, manganese, aluminum (Al), ferric iron (Fe³⁺), and titanium (Ti); and the 'T' site by silicon (Si) and aluminum. britannica.com
The primary compositional variation in the this compound series involves the substitution of magnesium and iron. britannica.comgeoscienceworld.org However, the series is also characterized by substitutions involving aluminum and sodium. geoscienceworld.org Specifically, the edenite (B1180766) substitution involves Na in the A-site and Al in the T-site, while the tschermakite substitution involves Al in both the C-octahedral and T-tetrahedral sites. msaweb.orggeoscienceworld.org These substitutions are crucial in defining the different members of the broader orthoamphibole group. msaweb.orggeoscienceworld.org While pure magnesium this compound is rare, most natural occurrences contain some amount of iron. emsl.com
This compound-Ferro-anthophyllite Solid Solution
This compound forms a complete solid solution series with its iron-dominant analogue, ferro-anthophyllite. mtu.edunags.net The general formula for this series is (Mg,Fe)²⁺₇Si₈O₂₂(OH)₂. In this series, magnesium and ferrous iron can freely substitute for each other in the crystal structure. geoscienceworld.org The distinction between the two minerals is based on the dominant cation. When magnesium is more abundant than iron, the mineral is classified as this compound. mindat.org Conversely, when iron is the dominant cation in both the B and C positions of the amphibole structure, the mineral is termed ferro-anthophyllite. mindat.org An aluminian ferrothis compound with a composition close to Fe₆Al₂Si₆Al₂O₂₂(OH)₂ has also been identified. minsocam.org
Table 1: Composition of Ferro-anthophyllite webmineral.com
| Component | Weight Percent |
|---|---|
| FeO | 50.21% |
| SiO₂ | 47.99% |
| H₂O | 1.80% |
| Total Oxide | 100.00% |
Note: This interactive table provides the idealized weight percentages of the major oxides in ferro-anthophyllite.
The this compound-Gedrite Series
This compound is also a part of a solid solution series with gedrite, its aluminum-rich counterpart. mindat.orgsmith.edu This series is defined by the substitution of aluminum for both magnesium in the octahedral sites and silicon in the tetrahedral sites. geoscienceworld.org
Solid Solution Behavior and Exsolution Phenomena
At high temperatures, there is complete solid solution between this compound and gedrite. geoscienceworld.org However, upon cooling, members of this series with intermediate compositions often undergo exsolution, resulting in the formation of intergrowths of this compound and gedrite. geoscienceworld.org This phenomenon occurs because a miscibility gap, or solvus, exists at lower temperatures. geoscienceworld.org
The exsolution can manifest as lamellae, which are thin, plate-like layers of one mineral within the other. geoscienceworld.org These lamellae are often oriented parallel to specific crystallographic planes, most commonly (010) and sometimes (120). msaweb.orggeoscienceworld.orgcambridge.org The exsolution can be on a microscopic scale, sometimes only detectable through transmission electron microscopy, or coarse enough to be visible with a petrographic microscope. geoscienceworld.orggeoscienceworld.org In some instances, submicroscopic exsolution can produce a schiller effect, an iridescent play of color. geoscienceworld.orgcambridge.org Studies have shown that exsolution is often more pronounced in gedrite than in this compound. msaweb.org
Relationship with the Cummingtonite-Grunerite Series
The cummingtonite-grunerite series is the monoclinic polymorph of the orthorhombic this compound-ferro-anthophyllite series. emsl.comlibretexts.org Both series share the same ideal chemical formula range of (Mg,Fe)₇Si₈O₂₂(OH)₂, but differ in their crystal structure.
Isomorphism Limits and Phase Boundaries
There is limited isomorphism between the orthorhombic this compound series and the monoclinic cummingtonite-grunerite series. rruff.info A significant miscibility gap separates the calcic amphiboles (like tremolite-actinolite) from the calcium-poor amphiboles, which include both the this compound and cummingtonite-grunerite series. libretexts.orgminsocam.orgalexstrekeisen.it
The compositional range of this compound extends from the pure magnesium end-member to approximately Fe₂Mg₅Si₈O₂₂(OH)₂. britannica.comalexstrekeisen.it Beyond this iron content, the monoclinic cummingtonite-grunerite structure becomes the stable form. britannica.comemsl.comalexstrekeisen.it Experimental studies have shown that the presence of calcium can facilitate the nucleation of cummingtonite (B1174272). minsocam.orggeoscienceworld.org In some metamorphic rocks, coexisting pairs of this compound and cummingtonite can be found, indicating that they have reached equilibrium within the miscibility gap. minsocam.orgresearchgate.net
Table 2: Chemical Compounds Mentioned
| Compound Name |
|---|
| Aluminum |
| This compound |
| Calcium |
| Chlorine |
| Ferro-anthophyllite |
| Ferric iron |
| Ferrous iron |
| Fluorine |
| Gedrite |
| Grunerite |
| Hydroxyl |
| Iron |
| Lithium |
| Magnesium |
| Manganese |
| Oxygen |
| Potassium |
| Silicon |
| Sodium |
| Titanium |
| Zinc |
| Tremolite |
| Actinolite |
| Cummingtonite |
| Sodic-ferro-anthophyllite |
Chemical and Optical Distinctions
This compound is an orthorhombic amphibole mineral that is part of a complex solid solution series. Its chemical and optical properties vary based on the substitution of different elements within its crystal structure. These variations allow for key distinctions between this compound and related minerals such as ferro-anthophyllite, gedrite, and its dimorph, cummingtonite.
Chemical Distinctions
The generalized chemical formula for the amphibole supergroup is W₀₋₁X₂Y₅Z₈O₂₂(OH,F)₂. tulane.edu For this compound specifically, the formula is typically represented as ☐Mg₂Mg₅Si₈O₂₂(OH)₂. wikipedia.org It is the magnesium-rich end member of a solid solution series with ferro-anthophyllite, where iron systematically replaces magnesium. mindat.orgmtu.edu When iron content exceeds two molecular units, the mineral is classified as cummingtonite, which has a monoclinic crystal structure. emslcanada.ca
Another significant solid solution series exists between this compound and gedrite. uwc.ac.za This series involves the substitution of aluminum (Al) for both silicon (Si) in the tetrahedral sites and for magnesium (Mg) in the Y octahedral sites. tulane.edumindat.org
Table 1: Chemical Formulas of this compound and Related Minerals
| Mineral | Chemical Formula | Key Distinguishing Elements | Crystal System |
|---|---|---|---|
| This compound | ☐Mg₂Mg₅Si₈O₂₂(OH)₂ | Magnesium (Mg) dominant | Orthorhombic |
| Ferro-anthophyllite | ☐Fe²⁺₂Fe²⁺₅Si₈O₂₂(OH)₂ | Iron (Fe²⁺) dominant | Orthorhombic |
| Gedrite | (Mg,Fe²⁺)₂(Mg,Fe²⁺)₃Al₂O₂₂(OH)₂ | Aluminum (Al) substitution | Orthorhombic |
| Cummingtonite | (Mg,Fe)₇Si₈O₂₂(OH)₂ | Polymorphic with this compound | Monoclinic |
This table provides a simplified comparison of the chemical formulas and crystal systems for this compound and minerals it commonly forms solid solutions with or is closely related to.
Optical Distinctions
The chemical variability within the this compound group directly influences its optical properties. The substitution of iron for magnesium is a primary factor causing changes in color, pleochroism, and refractive indices. wikipedia.org Distinguishing this compound from its monoclinic counterpart, cummingtonite, is a critical task in petrography, often achievable by observing their different extinction angles under polarized light. tulane.eduemslcanada.ca
Key optical properties used for distinction include:
Color and Pleochroism : this compound is typically colorless to pale brown or green. alexstrekeisen.it As the iron content increases, the color darkens, and the pleochroism becomes more noticeable. uwc.ac.zamicrockscopic.ro Gedrite tends to exhibit stronger pleochroism than this compound. alexstrekeisen.it
Extinction Angle : this compound exhibits parallel or straight extinction in longitudinal sections, a key feature of its orthorhombic crystal system. uwc.ac.zamicrockscopic.ro This readily distinguishes it from cummingtonite, which has inclined extinction. tulane.edu
Refractive Indices and Birefringence : The refractive indices of this compound increase with higher iron content. wikipedia.org Birefringence is typically low to moderate. alexstrekeisen.it
Optic Sign and 2V Angle : this compound is biaxial positive. wikipedia.orgmicrockscopic.ro The optic axial angle (2V) is reported to range from 57° to 90°. wikipedia.orgwebmineral.com
Table 2: Comparative Optical Properties
| Property | This compound | Gedrite | Cummingtonite |
|---|---|---|---|
| Color | Colorless, pale brown, pale yellow, greenish alexstrekeisen.itmicrockscopic.ro | Generally darker than this compound | Colorless to light green |
| Pleochroism | Weak or none uwc.ac.zamicrockscopic.ro | Stronger than this compound alexstrekeisen.it | Weak to moderate |
| Extinction | Straight/Parallel emslcanada.caalexstrekeisen.it | Straight/Parallel | Inclined |
| Birefringence | Low-moderate (0.017 - 0.023) wikipedia.orgalexstrekeisen.it | Moderate alexstrekeisen.it | Higher than this compound |
| Optic Sign | Biaxial (+) wikipedia.orgmicrockscopic.ro | Biaxial (+) or (-) | Biaxial (+) |
| Refractive Indices | nα = 1.598–1.674, nγ = 1.615–1.697 wikipedia.org | Higher than this compound | Higher than this compound |
This interactive table summarizes the main optical differences used to distinguish this compound from gedrite and its monoclinic polymorph, cummingtonite, in thin section analysis.
Geological Occurrence and Distribution
Primary Geological Settings
The formation of anthophyllite is indicative of specific temperature and pressure conditions, typically associated with medium- to high-grade metamorphism. geologyscience.com
This compound is a constituent of various metamorphic rocks. It is found in amphibolites, gneisses, metaquartzites, granulites, and schists that originate from argillaceous sediments or mafic to ultramafic igneous rocks. geologyscience.com Its presence is noted in cordierite-bearing gneisses and schists where it occurs as an accessory mineral. wikipedia.orgchemeurope.com In some areas, this compound is a key component of this compound-cordierite gneisses.
The mineral also occurs in metamorphosed iron formations. wisc.edu For instance, in the Wabush Iron-Formation in Labrador, Canada, this compound is found associated with specularite, quartz, and magnetite. Fibrous varieties of this compound in this region appear as lenticular bands. In Wisconsin, it is found as radiating needles in mineralized iron formations. wisc.edu
This compound is commonly formed through the regional metamorphism of ultrabasic rocks. britannica.com It is particularly a product of the metamorphism of magnesium-rich rocks, including ultrabasic igneous rocks. wikipedia.orgchemeurope.com The mineral can also form as a retrograde metamorphic product from ultramafic rocks, often in association with serpentinite. wikipedia.orgchemeurope.com This process typically occurs in shear zones where fractures allow for the passage of carbonated fluids.
Metamorphic Rocks (e.g., Amphibolites, Gneisses, Schists, Granulites, Iron Formations)
Specific Regional and Local Occurrences
This compound is found in numerous locations across the globe, with some being recognized as classic occurrences.
Classic localities for this compound include Kongsberg in Norway, southern Greenland, and Finland. britannica.comle-comptoir-geologique.com The type locality for this compound is near Kongsberg, Norway. nags.netmindat.org In southern Greenland, it is found in altered rocks such as crystalline schists. britannica.com Iridescent varieties of this compound-gedrite, known locally as "Nuummite," are found in the Nuuk district of southern West Greenland. arizona.edugeoscienceworld.org Finland has notable deposits of this compound asbestos (B1170538), which were mined for over 75 years. semanticscholar.orgresearchgate.net The Paakkila mine in Tuusniemi, which operated from 1918 to 1975, was a significant source. wikipedia.org
In North America, this compound is found in several locations. In New York, occurrences have been noted on Manhattan Island and historically mined on Staten Island. johnbetts-fineminerals.comresearchgate.nettandfonline.com An occurrence at Balmat, St. Lawrence County, features intergrown light pink tremolite and this compound. naturesrainbows.com
Wisconsin has several this compound occurrences. It is found as fibrous crystals at the Jackson County Iron Mine, in sulfide (B99878) zones in Marinette County, as radiating needles in Rusk County, and in massive sheets in Wood County. wisc.edu
In Montana, this compound is found in the Gravelly Range and the Tobacco Root Mountains. chemeurope.comwisc.edu An asbestos occurrence is also noted near Moon Lake in the Spanish Peaks area. usgs.govmindat.org
In Labrador, Canada, fibrous this compound is associated with the iron ore deposits of the Iron Ore Company of Canada in Labrador City, occurring in quartz-iron oxide and silicate-iron oxide facies rocks. mun.ca
This compound is also found in other parts of the world. In Central Australia, it is found in the Strangways Range, associated with phlogopite-spinel-bronzite rocks. cambridge.orgcambridge.orgmindat.org One specific locality is a former phlogopite mine where it is associated with rocks of the granulite facies. cambridge.org
In Argentina, this compound, along with tremolite-actinolite, occurs in talc (B1216) ores, vermiculite-rich sectors, and filling fissures in meta-mafic and meta-ultramafic rocks in the provinces of Córdoba, Mendoza, and San Juan. springerprofessional.de A fibrous variety is found in the Coco Solo mine in the province of Cordoba. core.ac.uk
In northeastern Iraq, near the border with Iran, this compound has been noted in the country rocks surrounding the Asnawa iron ore deposit, which are described as hornfels. kurdistangeology.com These rocks are associated with a diorite body. kurdistangeology.com
Table of Geological Occurrences
| Geological Setting | Rock Types |
|---|---|
| Metamorphic Rocks | Amphibolites, Gneisses, Schists, Granulites, Iron Formations |
| Igneous Rocks | Mafic and Ultramafic Rocks |
Table of Specific Occurrences
| Region | Specific Localities |
|---|---|
| Classic Occurrences | Kongsberg (Norway), Southern Greenland, Finland (Paakkila) |
| North American Occurrences | New York (Manhattan, Staten Island, Balmat), Wisconsin (Jackson, Marinette, Rusk, and Wood Counties), Montana (Gravelly Range, Tobacco Root Mountains, Spanish Peaks), Labrador (Labrador City) |
| Other Global Localities | Central Australia (Strangways Range), Argentina (Córdoba, Mendoza, San Juan), Iraq (Asnawa) |
Table of Mentioned Chemical Compounds
| Compound Name |
|---|
| Actinolite |
| This compound |
| Cordierite (B72626) |
| Cummingtonite (B1174272) |
| Diorite |
| Dolomite (B100054) |
| Gedrite |
| Hornblende |
| Magnetite |
| Olivine (B12688019) |
| Phlogopite |
| Plagioclase |
| Pyrite (B73398) |
| Pyrope |
| Quartz |
| Serpentine (B99607) |
| Specularite |
| Spinel |
| Talc |
| Tremolite |
North American Occurrences (e.g., New York, Wisconsin, Montana, Labrador)
Association with Metasomatic Deposits
This compound is a characteristic mineral in certain metasomatic rocks, which are formed by the chemical alteration of a host rock through the introduction of external fluids or melts. alexstrekeisen.it This process, known as metasomatism, involves the exchange of chemical components, leading to the formation of new mineral assemblages. This compound's presence is particularly indicative of metasomatism in magnesium-rich environments. alexstrekeisen.itle-comptoir-geologique.com
Detailed research has shown that this compound commonly forms at the contact zones between different rock types, where significant chemical gradients exist. mdpi.comresearchgate.net For example, it is frequently found where felsic intrusions, such as granites or pegmatites, come into contact with ultramafic rocks like dunite or peridotite. mdpi.comresearchgate.netarizona.edu The interaction between the silica-rich fluids from the felsic magma and the magnesium-rich ultramafic rock creates the ideal conditions for this compound crystallization. mdpi.com
Studies of metasomatic zones reveal distinct mineralogical layering. A classic example is the development of zones dominated by talc, this compound, and phlogopite at the contact between trondhjemite and dunite in the Seqi Ultramafic Complex, Greenland. mdpi.com Similarly, at the contact between a granitic pegmatite and dunite in Galicia, Spain, a metasomatic zone developed with a phlogopite-rich area near the contact, an this compound-rich rim, and a tremolite-altered zone further away. researchgate.net These zones reflect the progressive chemical changes and fluid evolution during the metasomatic process. mdpi.com
The formation of this compound in these settings is often associated with the hydrothermal alteration that can lead to the concentration of ore minerals. geoscienceworld.orgpnas.org Cordierite-anthophyllite rocks, a product of intense metasomatic alteration, are frequently linked to massive sulfide deposits containing copper, zinc, and lead. manitoba.cageoscienceworld.org The alteration process involves the addition of magnesium and iron and the depletion of elements like calcium and sodium from the original rock. geoscienceworld.org
Research Findings on this compound in Metasomatic Zones
Detailed petrological and geochemical studies have provided insights into the conditions and processes of this compound formation in metasomatic deposits.
Formation from Ultramafic Rocks: In ultramafic rocks, this compound can form through the breakdown of talc in the presence of water and carbon dioxide during prograde metamorphism. alexstrekeisen.itwikipedia.org The partial pressure of CO2 in the metamorphic fluids is a critical factor, favoring the production of this compound. alexstrekeisen.itwikipedia.org
Contact Metasomatism: At the Seqi Olivine Mine in Greenland, metasomatic reactions at the interface between Archean dunite and intrusive trondhjemite sheets led to distinct zones of talc, this compound, and phlogopite. mdpi.com The this compound zone is notably enriched in iron and manganese. mdpi.com Oxygen isotope data suggest these minerals formed at temperatures between 600–700 °C from fluids derived from the late-stage crystallization of the trondhjemite. mdpi.com
Association with Cordierite: this compound is frequently associated with cordierite in metasomatic rocks, particularly in altered volcanic rocks near ore deposits. fsu.edugeoscienceworld.orggeoscienceworld.org These cordierite-anthophyllite rocks are believed to be the metamorphic product of precursor rocks that underwent significant hydrothermal alteration, characterized by chloritization. manitoba.cageoscienceworld.org
Skarn Deposits: this compound can be a component of skarns, which are rocks that form when carbonate-bearing rocks are intruded by a silicate (B1173343) magma. fsu.edu The introduction of silicon, aluminum, iron, and magnesium from the intrusion into the carbonate rock leads to a variety of calc-silicate minerals, including this compound in magnesium-rich environments. fsu.edu
Mineral Assemblages in this compound-Bearing Metasomatic Rocks
The table below details common mineral assemblages found in metasomatic deposits where this compound is a key component. The associated minerals provide further information on the geological conditions of formation.
| Location/Deposit Type | Host Rock | Associated Minerals | Reference |
| Seqi Olivine Mine, Greenland | Dunite intruded by Trondhjemite | Talc, Phlogopite, Olivine | mdpi.com |
| Franqueira, Spain | Dunite intruded by Pegmatite | Phlogopite, Tremolite, Chrysoberyl (Alexandrite), Emerald, Phenakite, Apatite | researchgate.net |
| Bergslagen District, Sweden | Felsic Volcanic Rocks | Cordierite, Biotite, Quartz, Garnet, Sulfides (Pyrite, Chalcopyrite) | geoscienceworld.orggeoscienceworld.org |
| Blue Hill, Maine, USA | Schist intruded by Granite | Cordierite, Biotite, Chlorite (B76162), Apatite, Sulfides (Pyrite, Pyrrhotite, Chalcopyrite) | pnas.org |
| Rat Lake, Manitoba, Canada | Altered Volcanic Rocks | Cordierite, Garnet, Biotite, Magnetite, Hercynite, Sillimanite (B1173473), Sulfides (Pyrrhotite, Pyrite) | manitoba.ca |
Geochemical Changes in Host Rocks During Metasomatism
Metasomatism leading to the formation of this compound involves significant changes in the bulk chemical composition of the precursor rock. The following table summarizes typical elemental gains and losses observed in altered rocks that host this compound.
| Deposit/Region | Precursor Rock Type | Elemental Gains | Elemental Losses | Reference |
| Falun, Bergslagen, Sweden | Rhyolitic to Dacitic Volcanics | Mg, Fe, Si (proximal zone) | Ca, K, Na | geoscienceworld.org |
| Orijärvi, SW Finland | Volcanic Rocks | Mg, Fe | Alkalies (Na, K), Ca | uchicago.edu |
| Blue Ridge, NC/VA, USA | Ultramafic Bodies | Al, Ca, Fe, Mn, K | Mg, Ni | arizona.edu |
| Franqueira, Spain | Dunite | Al, K, Be, Si | - | researchgate.net |
Petrogenesis and Formation Mechanisms
Metamorphic Formation Processes
Anthophyllite forms under specific metamorphic conditions, involving the transformation of pre-existing minerals in response to changes in temperature, pressure, and fluid composition. crystals.euuchicago.eduannales.org
Prograde Metamorphism of Magnesium-Rich Parent Rocks (e.g., Ultramafic, Talcose, Dolomitic Shales)
This compound is a product of the prograde metamorphism of magnesium-rich rocks. alexstrekeisen.itwisc.eduwikipedia.orgsemanticscholar.org These parent rocks commonly include ultramafic igneous rocks, which are rich in minerals like olivine (B12688019) and pyroxene (B1172478), and impure dolomitic shales. alexstrekeisen.itwisc.eduwikipedia.org During prograde metamorphism, as temperature and pressure increase, these magnesium-rich precursors undergo mineralogical changes that favor the formation of this compound. semanticscholar.org For instance, this compound can form from the breakdown of talc (B1216) in ultramafic rocks. alexstrekeisen.itwikipedia.orgsemanticscholar.org Metamorphic assemblages containing this compound in ultramafic rocks are indicative of at least greenschist facies metamorphism. alexstrekeisen.it
Role of Temperature, Pressure, and Fluid Composition (H2O, CO2)
The formation of this compound is highly dependent on the interplay of temperature, pressure, and the composition of the metamorphic fluid, particularly the partial pressures of H₂O and CO₂. alexstrekeisen.itcrystals.euannales.orgwikipedia.org The presence of carbon dioxide in the metamorphic fluid favors the production of this compound. alexstrekeisen.itwikipedia.org Higher partial pressures of CO₂ can even reduce the temperature at which this compound begins to form (the this compound-in isograd). wikipedia.org In purely hydrous, CO₂-free environments, ultramafic rocks tend to form different mineral assemblages, such as serpentinite, antigorite, brucite, and tremolite, or at higher grades, metamorphic pyroxene or olivine. alexstrekeisen.itwikipedia.org Experimental studies and natural occurrences indicate that this compound formation from orthopyroxene hydration can occur around 6 kbar and 610°C in the presence of a CO₂-rich fluid. annales.org The mole fraction of H₂O in this CO₂-rich fluid can range from approximately 0.1 to 0.3. annales.org
Retrograde Metamorphism and Shear Zone Development
This compound can also form during retrograde metamorphism, although retrogressive this compound is considered relatively rare and often poorly developed. alexstrekeisen.itwikipedia.org This is attributed to the lower energy state available for reactions and the general dehydration of rocks during metamorphism. alexstrekeisen.itwikipedia.org Retrograde this compound is most commonly found in shear zones. alexstrekeisen.itwikipedia.org In these zones, fracturing and shearing increase rock permeability, providing conduits for carbonated fluids to infiltrate during retrogression, facilitating the formation of this compound. alexstrekeisen.itwikipedia.org It can form as a retrograde product rimming relict orthopyroxenes and olivine. alexstrekeisen.itwikipedia.org The alteration of serpentinites to talc-rich rocks, which can then lead to this compound formation, is also associated with fault and shear zones. su.se
Reaction Pathways and Phase Transformations
This compound forms through specific reaction pathways involving the transformation of other minerals.
Formation from Talc Breakdown
A primary reaction pathway for this compound formation is the breakdown of talc in magnesium-rich rocks, particularly ultramafic rocks. alexstrekeisen.itwikipedia.orgsemanticscholar.org This prograde metamorphic reaction occurs in the presence of water and carbon dioxide. alexstrekeisen.itwikipedia.org The presence of talc and this compound together indicates they are in phase equilibrium. semanticscholar.orgresearchgate.net The transition between talc and this compound is dynamic and reversible, meaning retrograde processes can also occur. semanticscholar.org
Typical metamorphic assemblage reactions involving talc breakdown to form this compound in ultramafic rocks include:
These reactions highlight the role of temperature and fluid composition (specifically XCO₂) in controlling the stability of mineral assemblages and the formation of this compound. wikipedia.org
Formation from Hornblende Alteration in Fluid Systems
This compound can also form from the alteration of hornblende in certain fluid systems. niu.edu In experimental studies simulating hydrothermal alteration, hornblende has been observed to break down into this compound under specific conditions. niu.edu This alteration pathway is influenced by the composition of the fluid, such as the NaCl/HCl ratio in a magmatic volatile phase. niu.edu Specifically, at greater NaCl/HCl ratios, hornblende can alter into this compound through reactions involving the fluid composition. niu.edu For example, one such reaction involves sodic-calcic hornblende reacting with magnesium chloride to produce this compound, along with sodium chloride and calcium chloride. niu.edu
Reactions Involving Sapphirine and Enstatite
Reactions involving sapphirine and enstatite can lead to the formation of this compound, particularly during retrograde metamorphism. Studies of Mg-Al-rich rocks have shown that sapphirine and enstatite can be partially retrogressed to an assemblage including this compound and chlorite (B76162) researchgate.net. For example, in some geological settings, aggregates of bronzite (an orthopyroxene, a variety of enstatite) and sapphirine appear as pseudomorphs after aluminous this compound (gedrite), suggesting a reaction where gedrite breaks down to form enstatite and sapphirine, along with silica (B1680970) and water cambridge.orgcambridge.org. Conversely, retrograde reactions can involve the breakdown of sapphirine and enstatite to form this compound and chlorite researchgate.net. This suggests a complex interplay of reactions depending on the specific pressure-temperature-fluid conditions and the exact compositions of the minerals involved.
Metamorphic Facies and Conditions of Formation
This compound is indicative of specific metamorphic facies and forms under a range of pressure and temperature conditions, often in the presence of CO2-bearing fluids alexstrekeisen.itwikipedia.org.
Greenschist to Granulite Facies Metamorphism
Metamorphic assemblages containing this compound are characteristic of metamorphism ranging from at least greenschist facies up to granulite facies alexstrekeisen.itwikipedia.orgopengeology.org. In ultramafic rocks, this compound forms from the breakdown of talc in the presence of water and carbon dioxide as a prograde reaction alexstrekeisen.itwikipedia.orgsemanticscholar.org. While talc-bearing assemblages typically limit metamorphism to amphibolite facies, this compound-bearing assemblages can extend into upper amphibolite to lower granulite facies conditions geus.dk. The presence of this compound in cordierite-bearing gneisses and schists is also noted alexstrekeisen.itwikipedia.org.
Thermobarometric Constraints on Metamorphic Conditions
Thermobarometry, the study of pressure and temperature conditions of metamorphism based on mineral assemblages and compositions, provides constraints on this compound formation. This compound can occur naturally over a wide range of conditions, including those found in the albite-epidote hornfels and hornblende hornfels facies of contact metamorphism, and in regional metamorphism from the almandine-amphibolite to hornblende granulite facies manitoba.ca.
Experimental studies have helped define the stability field of this compound. For pure magnesium this compound, the upper stability limit in the presence of H₂O at 1,000 bars pressure is approximately 745°C, and the lower limit is around 667°C oup.com. At 2000 bars water pressure, the upper limit is near 760°C ajsonline.org. The stability of this compound in the presence of water is now accepted, contrary to earlier concepts suggesting it only formed in water-deficient regions ajsonline.orgajsonline.org.
Reactions involving this compound, such as the breakdown of this compound to enstatite and quartz (Mg₇Si₈O₂₂(OH)₂ = 7MgSiO₃ + SiO₂ + H₂O), have been experimentally investigated to understand its stability geoscienceworld.org. The presence of other components, particularly iron, affects the precise pressure-temperature stability field of this compound geoscienceworld.org.
Thermobarometric studies in various geological settings where this compound is found provide natural constraints. For example, in some areas, metamorphic temperatures of 620° to 680°C at pressures of 6.5 to 7.5 kbar have been recorded in this compound-bearing metaperidotites rruff.info. In other settings, this compound-cordierite rocks are interpreted to have crystallized under pressure-temperature conditions of approximately 3-4 kbar and 550-700°C rruff.info. Decompressive pressure-temperature paths have also been inferred in rocks containing this compound, suggesting formation during exhumation researchgate.netunr.edu.
The stability of sapphirine, which can be involved in reactions with enstatite to form or react with this compound, is also constrained by pressure and temperature. The stability of sapphirine (+H₂O) combined with chlorite + enstatite and this compound defines a relatively narrow field in the P-T space, approximately 50°C wide and extending from about 600°C at very low pressure to about 800°C near 1 GPa P(H₂O) bsgf.fr. However, the position of this field is sensitive to the activity of water bsgf.fr.
Here is a summary of some thermobarometric constraints:
| Mineral Assemblage | Approximate Temperature (°C) | Approximate Pressure (kbar) | Source |
| This compound + H₂O (pure Mg) | 667 - 745 | 1.0 | oup.com |
| This compound + H₂O (pure Mg) | ~760 | 2.0 | ajsonline.org |
| This compound-bearing metaperidotites | 620 - 680 | 6.5 - 7.5 | rruff.info |
| Cordierite-Anthophyllite rocks | 550 - 700 | 3 - 4 | rruff.info |
| Sapphirine + Enstatite + this compound | 600 - 800 | < 0.1 to ~10 | bsgf.fruchicago.edu |
Note: The pressure range for the Sapphirine + Enstatite + this compound assemblage is broad and depends on water activity and specific mineral compositions.
Associated Mineral Assemblages
Common Mineral Paragenesis in Anthophyllite-Bearing Rocks
This compound is commonly found in metamorphic and metasomatic rocks, particularly those derived from magnesium-rich protoliths such as ultrabasic igneous rocks and impure dolomitic shales. alexstrekeisen.itgalleries.com It can also form as a retrograde product, rimming relict orthopyroxenes and olivine (B12688019). alexstrekeisen.itwikipedia.org Additionally, it occurs as an accessory mineral in cordierite-bearing gneisses and schists. alexstrekeisen.itwikipedia.org
Commonly associated minerals in this compound-bearing rocks include talc (B1216), cordierite (B72626), and phlogopite. galleries.com Other minerals frequently found in paragenesis with this compound are serpentinite, orthopyroxenes, olivine, garnet, biotite, plagioclase, quartz, staurolite, sillimanite (B1173473), kyanite (B1234781), chlorite (B76162), spinel, hornblende, cummingtonite (B1174272), magnesite, and dolomite (B100054). alexstrekeisen.itwikipedia.orgmindat.orguchicago.edugeoscienceworld.orgajsonline.orgmindat.orgminsocam.orgminpet.orguwc.ac.zaopengeology.orgird.frdntb.gov.ua In some instances, minerals like antigorite, carbonate, and pyrite (B73398) are associated with this compound, particularly in assemblages formed by hydrothermal processes. uchicago.edu
This compound is a common product in the reaction zone between ultramafic bodies, such as serpentinized peridotites, and country rocks. geoscienceworld.org Metamorphic assemblages containing this compound in ultramafic rocks suggest at least greenschist facies metamorphism in the presence of carbon dioxide-bearing metamorphic fluids. alexstrekeisen.itwikipedia.org
Key Index Minerals and Their Significance
The presence and specific associations of this compound with certain minerals can act as key index minerals, providing information about the pressure-temperature conditions and the chemical environment of metamorphism.
Cordierite-Anthophyllite Assemblages
Cordierite-anthophyllite assemblages are characteristic of certain metamorphic rocks, particularly gneisses and schists. alexstrekeisen.itwikipedia.orggeoscienceworld.orguwc.ac.za These assemblages are often thought to have formed under low- to medium-pressure metamorphic conditions, typically ranging from approximately 2 to 5 kbar, and temperatures between 500 and 650°C. researchgate.net They can also form during high-temperature metasomatic reactions. researchgate.net
In some cordierite-anthophyllite rocks, minerals such as sillimanite, staurolite, and garnet can be found as inclusions within cordierite crystals, indicating specific pressure and temperature conditions during their formation. researchgate.net The assemblage cordierite-anthophyllite-quartz-ilmenite ± garnet, biotite, and plagioclase is a dominant mineral assemblage in some cordierite-anthophyllite gneisses. ajsonline.org The coexistence of cordierite and this compound in the presence of quartz can be related to reactions involving cummingtonite under specific pressure-temperature conditions. rruff.info
| Assemblage Type | Typical Pressure (kbar) | Typical Temperature (°C) | Associated Minerals |
| Cordierite-Anthophyllite | 2-5 | 500-650 | Quartz, Ilmenite, Garnet, Biotite, Plagioclase, Sillimanite, Staurolite |
This compound-Magnesite-Dolomite Assemblages
This compound-magnesite-dolomite assemblages are observed in specific geological settings, such as metaperidotites and ultramafic lenses. rruff.info These assemblages can form as a metasomatic mantle during the retrograde history of ultramafic lenses. rruff.info The stability of this compound + dolomite is predicted within certain pressure-temperature ranges. rruff.info The assemblage this compound-magnesite-dolomite is restricted to fluids that approach binary mixtures of CO2 and H2O. rruff.info In high MgO ultramafic rocks, the assemblage tremolite + this compound + magnesite can form from talc + tremolite + magnesite at temperatures above 500°C and XCO2 > 0.6. wikipedia.org
| Assemblage Type | Associated Minerals | Fluid Composition | Geological Setting |
| This compound-Magnesite-Dolomite | Magnesite, Dolomite | CO2-H2O mixtures | Metaperidotites, Ultramafic Lenses |
This compound Coexistence with Pyroxenes, Garnets, Olivine, and Spinel
This compound can coexist with pyroxenes (both orthopyroxene and clinopyroxene), garnets, olivine, and spinel in various metamorphic rocks. geoscienceworld.orgird.frdntb.gov.uaresearchgate.netarizona.edu It can form as a retrograde product rimming relict orthopyroxenes and olivine. alexstrekeisen.itwikipedia.org In some metamorphic settings, reaction coronas involving these minerals and this compound are observed. ird.frarizona.edu For example, hornblende + spinel can form around olivine, which may be totally replaced, and this compound can form from the hydration of orthopyroxene. arizona.edu Orthopyroxene, this compound, and olivine-spinel mafic-ultramafic granulites can be closely associated. researchgate.net The assemblage olivine + this compound has been observed to form at the expense of olivine + talc in contact aureoles. ajsonline.org
Fluid-Mineral Interaction Products
Fluid-mineral interactions play a significant role in the formation and stability of this compound. This compound is formed by the breakdown of talc in ultramafic rocks in the presence of water and carbon dioxide as a prograde metamorphic reaction. alexstrekeisen.itwikipedia.org The partial pressure of carbon dioxide (XCO2) in the aqueous solution favors the production of this compound. alexstrekeisen.itwikipedia.org Higher partial pressures of CO2 reduce the temperature of the this compound-in isograd. wikipedia.org
Hydrothermal fluids, often rich in silica (B1680970) and other elements, can facilitate the metamorphic reactions that convert precursor minerals into this compound. crystals.eu The presence of water is essential for mobilizing ions and promoting the necessary chemical reactions. crystals.eu Hydrothermal processes can lead to the formation of this compound along with associated minerals like antigorite, talc, carbonate, and pyrite. uchicago.edu
The alteration of hornblende can also lead to the formation of this compound under specific fluid compositions, particularly in magmatic volatile phases low in HCl concentration. niu.edu This contrasts with the alteration of hornblende to biotite, which is associated with higher HCl concentrations. niu.edu
| Precursor Mineral(s) | Fluid Component(s) | Product(s) Including this compound | Process |
| Talc | H2O, CO2 | This compound | Metamorphism |
| Orthopyroxene | H2O | This compound | Hydration |
| Hornblende | Low HCl Magmatic Fluid | This compound | Alteration |
| Olivine + Talc | (Fluid implied) | Olivine + this compound | Metamorphism |
Morphological Characteristics and Fibrous Development
Crystalline Habits (e.g., Acicular, Prismatic, Fibrous, Radiating Aggregates)
Anthophyllite rarely occurs as distinct, large crystals wikipedia.org. More commonly, it is found in lamellar or fibrous forms wikipedia.orgdakotamatrix.com. The name "this compound" itself, derived from the Latin for "clove," alludes to the mineral's common clove-brown color, though it can also appear gray, green, or beige wikipedia.orgwebmineral.com. Its crystal system is orthorhombic wikipedia.orgwebmineral.com.
Observed crystalline habits include:
Fibrous: Composed of fibers webmineral.com. Fibrous this compound is one of the six recognized types of asbestos (B1170538) wikipedia.org.
Lamellar: Consisting of thin laminae webmineral.com.
Massive: Forming large masses of indistinguishable crystals webmineral.com.
Acicular: Occurring as needle-like crystals webmineral.comcore.ac.ukresearchgate.net. Acicular crystals can be observed in loose grains researchgate.net.
Prismatic: Showing prismatic shapes toxicdocs.org. Discordant and fractured prismatic crystals arranged irregularly are frequently identified core.ac.ukresearchgate.net.
Radiating Aggregates: Fibers or bundles of fibers arranged in radial groups, which can yield rosettes on cross-fracture uchicago.edu. Parallel or radiating aggregates of acicular or prismatic crystals are common in amphiboles, including this compound toxicdocs.orgminpet.org.
This compound crystals are characterized by perfect cleavage along {210} planes and imperfect cleavage along {010} and {100} planes wikipedia.org. The fibrous variety is noted for being brittle yet elastic wikipedia.org.
Microstructural Evolution of Fibrous this compound
The development of fibrous this compound involves complex microstructural processes. Studies utilizing techniques such as transmission electron microscopy (TEM) have been crucial in elucidating these mechanisms minsocam.orggeoscienceworld.orggeoscienceworld.org. Fibrous this compound specimens often consist of small amphibole crystallites significantly elongated along the c-axis geoscienceworld.orggeoscienceworld.org. These adjacent crystallites can be crystallographically rotated relative to one another, although they are not related by twinning operations geoscienceworld.orggeoscienceworld.org.
Microstructural analysis has revealed the presence of structural defects that play a role in controlling crystal habits and physical properties minsocam.org. These defects can include (100) twins, Wadsley defects on (010) and (110), and chain-width defects minsocam.org. This compound also exhibits pervasive moderate chain-width disorder geoscienceworld.orggeoscienceworld.org.
The microstructures observed in fibrous this compound suggest that fiber formation is closely linked to the separation of individual crystallites along grain boundaries geoscienceworld.orggeoscienceworld.org. This process can be enhanced by the presence of intergrown sheet silicates, such as talc (B1216), serpentine (B99607) minerals, or chlorite (B76162), along these boundaries geoscienceworld.orggeoscienceworld.org.
Mechanisms of Fiber Formation
The formation of this compound fibers is primarily attributed to physical processes acting on the crystalline structure.
Longitudinal Splitting along Cleavage Planes
Longitudinal splitting is a significant mechanism in the formation of this compound fibers. This splitting occurs along planes of weakness within the crystal structure researchgate.nettaylorandfrancis.com. High-resolution transmission electron microscopy studies have shown that this compound asbestos fibers can be produced by longitudinal splitting rather than crystal growth researchgate.netnih.gov. This splitting is often a function of cleavage along chain multiplicity faults (CMFs) rather than solely along crystal boundaries researchgate.nettaylorandfrancis.comnih.gov. CMFs are frequent in this compound fibers, randomly spaced, and can range in width nih.gov. The presence of these faults contributes to the ease with which fibers can split longitudinally researchgate.netnih.gov.
The classic amphibole cleavage planes, intersecting at approximately 56° and 124°, are fundamental to this splitting behavior britannica.com. While perfect cleavage is along {210}, fine cracks often tend to follow {110} or {210} cleavage planes rruff.info.
Influence of Grain Boundaries and Crystallographic Defects on Fibrosity
Grain boundaries and crystallographic defects exert a considerable influence on the fibrosity of this compound. The microstructures of fibrous this compound suggest that separation along the grain boundaries between individual crystallites is a primary mechanism of fiber formation geoscienceworld.orggeoscienceworld.org. These grain boundaries can be low-angle (largely structurally coherent) or high-angle (typically incoherent) geoscienceworld.org. The presence of sheet silicates along these boundaries can further enhance this separation geoscienceworld.orggeoscienceworld.org.
Crystallographic defects, such as (100) stacking faults and (010) chain-width errors, also serve as important sites for disaggregation, acting as a secondary mechanism of fiber formation geoscienceworld.orggeoscienceworld.org. The correlation between chain-width errors and the asbestiform habit may be partly due to the cellular structure of amphibole asbestos, which allows hydrothermal fluids to diffuse more rapidly along incoherent grain boundaries geoscienceworld.orgcapes.gov.br. These fluids can produce defects and facilitate the abundance of sheet silicates as grain-boundary fillings geoscienceworld.orgcapes.gov.br.
Dislocations can also play a role, potentially serving as "seeds" for planar defects that develop into subgrain boundaries, which can then facilitate fiber separation under stress minsocam.org.
Impact of Mechanical Treatment on Fiber Dimensions and Structure (e.g., Grinding Effects)
Mechanical treatment, such as grinding, significantly impacts the dimensions and structure of this compound fibers. Dry grinding in eccentric vibration mills has been shown to cause a decrease in the dehydroxylation and breakdown temperatures of this compound asbestos, indicating damage to the crystal structure mdpi.comresearchgate.net. This damage is attributed to increased lattice strain and decreased crystallinity mdpi.comresearchgate.net.
Grinding leads to a reduction in fiber size. After short periods of grinding (e.g., 30 seconds), this compound can still exhibit a needle-like habit, with a significant percentage meeting the size criteria for countable fibers mdpi.com. However, with increased grinding time (e.g., 5 to 10 minutes), particle agglomerates increase, and the number of preserved fibers decreases, with many showing delamination mdpi.com. Longer grinding times result in a considerable decrease in fiber diameter, with a shift towards diameters below 1 µm and even below 250 nm mdpi.com.
Mechanical treatment also promotes the longitudinal splitting of fibers parallel to cleavage surfaces, resulting in thinner fibrils mdpi.com. The reduction in diffraction peak intensity and the decrease in breakdown temperatures observed via techniques like X-ray powder diffraction (XRPD) and thermogravimetric analysis (TGA) indicate that the structure of fibrous this compound is rapidly damaged by mechanical treatment mdpi.comresearchgate.net. This leads to a decrease in crystallinity and the formation of lattice defects mdpi.comresearchgate.net.
The effect of grinding activation can involve localized heating of the mineral, causing dehydroxylation at contact points between the grinding medium and the mineral structure mdpi.com. This mechanical activation facilitates structural changes mdpi.com.
Data on the effect of grinding time on this compound fiber dimensions can be summarized as follows:
| Grinding Time | Fiber Length Characteristics | Fiber Diameter Characteristics |
| 30 seconds | 60% meet WHO countable fiber criteria mdpi.com | All fibers < 3 µm; 50% < 1 µm mdpi.com |
| 5 minutes | 80% < 5 µm long mdpi.com | 100% < 1 µm mdpi.com |
| 10 minutes | All fibers below WHO countable fiber limits mdpi.comresearchgate.net | Main mode < 250 nm mdpi.com |
This table illustrates the progressive reduction in both length and diameter of this compound fibers with increasing mechanical treatment.
Analytical and Characterization Methodologies in Anthophyllite Research
X-ray Diffraction Techniques
X-ray Diffraction (XRD) is a fundamental non-destructive technique used for mineral characterization, providing information on crystal structure, phase identification, and quantification of crystalline materials. saimm.co.zamdpi.com
Powder X-ray Diffraction (PXRD) for Phase Identification and Quantification
Powder X-ray Diffraction (PXRD), also known as XRPD, is a widely accepted method for identifying and quantifying crystalline phases in powder and solid samples. saimm.co.zaresearchgate.netusgs.gov The technique relies on the constructive interference of X-rays scattered at specific angles by the crystal lattice planes, producing a characteristic set of peaks and intensities that act as a fingerprint for a given phase. usgs.gov
PXRD is used for the qualitative analysis of mineralogical phases by comparing measured data to reference databases, such as those maintained by the International Centre for Diffraction Data (ICDD). saimm.co.za For anthophyllite, PXRD patterns can confirm its presence and identify associated minerals. researchgate.netunimib.itcore.ac.uk
Quantitative analysis using PXRD can be challenging, particularly for low concentrations of minerals like asbestos (B1170538). researchgate.net While the reference intensity ratio (RIR) method offers a quick analysis, it can be subject to inaccuracies due to preferred orientation of crystals. saimm.co.za More reliable quantitative results can be obtained using full pattern refinement methods like the Rietveld method, which compares calculated and experimental diffraction patterns for all crystalline phases in a sample. saimm.co.za This method adjusts various crystallographic, chemical, and modal abundance parameters to achieve agreement. saimm.co.za
Studies have utilized PXRD to identify this compound in various samples, including those from mines and building materials. researchgate.netcore.ac.uk For instance, PXRD analysis of a fibrous mineral associated with talc (B1216) and vermiculite (B1170534) in Argentina confirmed its identification as this compound. core.ac.uk Another study on asbestos detection highlighted that while PXRD can identify distinct peaks for tremolite and this compound at concentrations exceeding 0.5 wt%, the peaks become less prominent at lower concentrations (0.1 wt% and 0.05 wt%). researchgate.net To enhance detection sensitivity, techniques like heavy liquid separation can be employed to concentrate the amphibole asbestos from lighter associated minerals before PXRD analysis. researchgate.net
PXRD can also be used to study structural changes in this compound upon heating, identifying decomposition products such as enstatite at high temperatures. core.ac.uk
Single-Crystal X-ray Diffraction for Structural Refinement
Single-crystal X-ray Diffraction is a powerful technique for determining and refining the detailed crystal structure of minerals. researchgate.netcarnegiescience.edu By analyzing the diffraction pattern produced by a single crystal, researchers can obtain precise information about unit-cell parameters, atomic positions, and site occupancies. unimib.itresearchgate.netresearchgate.net
This method is crucial for understanding the arrangement of atoms within the this compound structure, including the distribution of cations like Mg and Fe across different crystallographic sites (e.g., M(1), M(2), M(3), M(4)). unimib.it Single-crystal XRD has been used to confirm the identification of this compound samples. rruff.info
Structural refinements using single-crystal XRD provide insights into the thermoelastic behavior of this compound and its response to varying temperatures and pressures. researchgate.netresearchgate.net For example, high-pressure single-crystal X-ray diffraction studies on protomangano-ferro-anthophyllite have revealed the anisotropic compressibility of the mineral, with the highest compressibility along the cohlabstem.com.au direction. researchgate.net These studies also show how polyhedra within the structure, such as M1, M2, and M3, compress similarly, while the M4 site, depending on its composition, may be slightly softer. researchgate.net Changes in tetrahedral kinking and rotation angles with increasing pressure can also be determined through structural refinement. researchgate.net
Data from single-crystal refinements can be correlated with chemical compositions determined by other methods like electron microprobe analysis, ensuring consistency between the structural model and the elemental makeup. unimib.it
Electron Microscopy Techniques
Electron microscopy techniques provide high-resolution imaging and analytical capabilities to study the morphology, texture, microstructure, and chemical composition of this compound at the micro and nanoscale. researchgate.netcarleton.edu
Scanning Electron Microscopy (SEM) for Morphology and Texture
Scanning Electron Microscopy (SEM) uses a focused beam of high-energy electrons to generate signals from the surface of a sample, providing information about its external morphology (texture), chemical composition, and crystalline structure. carleton.educambridge.org SEM is particularly valuable for visualizing the surface features, shape, and texture of mineral particles. carleton.edu
Secondary electron imaging (SEI) in SEM is commonly used to reveal the topography and morphology of samples, while backscattered electron imaging (BSEI) provides compositional contrast, allowing for the discrimination of different mineral phases based on variations in atomic number. carleton.educambridge.org Elements with higher atomic numbers appear brighter in BSE images. carleton.edu
SEM has been applied to study the morphology of this compound fibers, observing acicular habits and asbestiform morphology, often associated with other minerals like calcite and dolomite (B100054). core.ac.uk SEM can also be used to examine the texture of this compound samples, including how fibers are arranged in aggregates. core.ac.uk When complemented with optical microscopy, SEM is useful for characterizing the morphology of particles ranging in size from approximately 1 µm down to 0.1 µm. core.ac.uk
SEM, often coupled with Energy Dispersive Spectroscopy (EDS), is used for the identification and characterization of asbestos minerals, including this compound, by examining particle shape, end and side geometries, and surface texture. cdc.govgeoscienceworld.org Direct comparison of SEM images with Transmission Electron Microscopy (TEM) images can reveal morphological features not visible with TEM alone. geoscienceworld.org
Transmission Electron Microscopy (TEM) and High-Resolution TEM (HRTEM) for Microstructure and Defects
Transmission Electron Microscopy (TEM) and High-Resolution TEM (HRTEM) are powerful techniques for investigating the internal microstructure and defects within this compound crystals at very high magnifications and resolutions. researchgate.netgeoscienceworld.orgnih.govsemanticscholar.orgjeol.com Unlike SEM, TEM involves transmitting electrons through a thin sample. researchgate.net
TEM allows for the observation of internal structure, morphology, and electron diffraction patterns, which provide crystallographic information. researchgate.netresearchgate.net HRTEM, in particular, can image the atomic structure and reveal subtle defects such as chain-width errors and stacking faults. nih.govsemanticscholar.orgjeol.com
Studies using TEM and HRTEM have provided significant insights into the microstructures of this compound, especially fibrous varieties. These techniques have revealed the presence of exsolution lamellae, even in samples that appear optically homogeneous. geoscienceworld.org TEM observations show a variety of exsolution microstructures, from coarse lamellae to fine-scale Guinier Preston zones. geoscienceworld.org Heterogeneous nucleation of these lamellae has been observed at defects like (100) stacking faults and (010) chain-width errors, as well as at grain boundaries, dislocations, and micro-fractures. geoscienceworld.org HRTEM images suggest that structural distortion and lattice strain are associated with these defect terminations. geoscienceworld.org
HRTEM has also been used to study the complex microstructures of this compound asbestos, showing that it can consist of small crystallites elongated in the c direction, with adjacent crystallites rotated relative to each other. nih.gov HRTEM has characterized grain boundaries between these rotated crystallites, finding that low-angle boundaries can be largely coherent, while high-angle boundaries are typically incoherent and may be filled with sheet silicates like talc, serpentine (B99607), or chlorite (B76162). nih.gov
Furthermore, HRTEM studies on this compound asbestos fibers have revealed a high level of chain width disorder, with frequent and randomly spaced wide chain multiplicity faults (CMFs). semanticscholar.org This disorder is evident as streaking in electron diffraction patterns. semanticscholar.org HRTEM has provided evidence that the formation of this compound asbestos fibers can occur through longitudinal splitting along CMFs rather than solely by crystal growth. semanticscholar.org TEM, combined with Selected Area Electron Diffraction (SAED), is also used to differentiate this compound from other minerals like chrysotile based on their distinct structures and diffraction patterns. cdc.gov
Electron Microprobe Analysis (EMPA) for Chemical Composition
Electron Microprobe Analysis (EMPA) is a technique used to determine the precise chemical composition of minerals at specific points or across areas of a sample. unimib.ituibk.ac.atmsaweb.org EMPA utilizes a focused electron beam to excite characteristic X-rays from the sample, and the emitted X-rays are then analyzed to identify the elements present and their concentrations. unimib.itcambridge.org
EMPA is essential for obtaining quantitative chemical data for this compound, which can then be used to calculate crystal-chemical formulae. unimib.ituibk.ac.at This is particularly important for amphiboles like this compound, which can exhibit a wide range of chemical compositions due to ionic substitutions. msaweb.org
Studies on this compound and other amphiboles frequently report EMPA data to characterize the chemical variations within and between samples. unimib.itgeoscienceworld.orguibk.ac.at For example, EMPA has been used to determine the chemical composition of fibrous this compound samples, providing data on the weight percentages of various oxides. unimib.it This chemical data, combined with other analyses like thermogravimetric analysis for water content, is used to calculate the relative crystal-chemical formulae. unimib.it
EMPA can also reveal the distribution of elements within this compound crystals and across intergrowths with other minerals like gedrite. geoscienceworld.orgarizona.edu Electron microprobe traverses have shown rapid variations in amphibole compositions both along and across grains. rruff.info AEM (Analytical Electron Microscopy), often used in conjunction with TEM, also provides elemental analysis capabilities at a finer scale, which has been used to study the chemical differences between exsolved pairs of this compound and gedrite and the importance of substitutions like edenite (B1180766) and tschermakite in controlling exsolution. geoscienceworld.org
The chemical composition determined by EMPA is critical for classifying amphiboles according to established nomenclature and for understanding how chemical variations relate to structural features and physical properties. msaweb.org
Interactive Data Tables:
Below are example interactive data tables based on the information found in the search results.
Table 1: Example Chemical Composition Data from EMPA (Illustrative)
| Sample ID | SiO₂ (wt%) | Al₂O₃ (wt%) | FeO (wt%) | MgO (wt%) | CaO (wt%) | Na₂O (wt%) | K₂O (wt%) | MnO (wt%) |
| Sample 1 unimib.it | 58.08 | 0.30 | 10.18 | 27.99 | 0.17 | 0.05 | 0.01 | 0.20 |
| Sample 2 (Proto-ferro-anthophyllite) | - | - | - | - | - | - | - | - |
| Sample 3 (Protomangano-ferro-anthophyllite) researchgate.net | - | - | - | - | - | - | - | - |
Note: Data for Sample 2 and 3 are not fully available in the snippets in a tabular format with all oxides, but the snippets mention their ideal or measured compositions.
Table 2: Example Unit-Cell Parameters (Illustrative)
| Sample | Crystal System | Space Group | a (Å) | b (Å) | c (Å) | Volume (ų) | Reference |
| This compound (RRUFF R070245) rruff.info | Orthorhombic | Pnma | 18.529(4) | 18.005(4) | 5.2779(9) | 1760.8(3) | rruff.info |
| Proto-ferro-anthophyllite (RRUFF R060053) | Orthorhombic | - | 9.4475(5) | 18.284(4) | 5.3474(8) | 923.7(2) | |
| Protomangano-ferro-anthophyllite (ambient pressure) researchgate.net | Orthorhombic | Pnmn | 9.430(2) | 18.364(4) | 5.354(2) | 926.4(4) | researchgate.net |
Note: Unit-cell parameters can vary depending on the specific composition and conditions of the sample.
Spectroscopic Methods
Spectroscopic techniques play a vital role in probing the molecular vibrations and chemical bonding within this compound, offering a non-destructive means of identification and structural analysis.
Thermal Analysis Techniques
Thermal analysis techniques, such as Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA), are valuable for studying the thermal behavior of this compound, including phase transitions and decomposition processes.
Differential Thermal Analysis (DTA)
Differential Thermal Analysis (DTA) is a technique that measures the temperature difference between a sample and an inert reference material as they are subjected to a controlled heating or cooling program. setaramsolutions.comhitachi-hightech.comfilab.fr This difference in temperature indicates thermal transitions or reactions occurring in the sample, such as melting, crystallization, decomposition, or phase changes. setaramsolutions.comhitachi-hightech.comfilab.fr The results are typically presented as a thermogram, plotting the temperature difference against the sample temperature. trb.org
In the context of mineral analysis, DTA can help identify thermal reactions. trb.org For this compound, DTA can reveal endothermic or exothermic events associated with structural changes or dehydroxylation. While specific DTA thermograms for this compound were mentioned in the search results, detailed data points for these were not extracted. However, the principle involves observing peaks or dips in the thermogram that correspond to heat being absorbed or released during a thermal event in the this compound sample compared to the inert reference. filab.fr
Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time under a controlled atmosphere. xrfscientific.comwikipedia.org This technique is used to assess thermal stability, determine composition, and study decomposition behavior. xrfscientific.comwikipedia.org As the sample is heated, weight loss or gain can occur due to processes like dehydration, decomposition, or oxidation. xrfscientific.comwikipedia.org
TGA has been applied to this compound to study its thermal decomposition. Studies have shown that this compound undergoes dehydroxylation at elevated temperatures. mdpi.com The dehydroxylation temperature of this compound has been observed to be around 868 °C for samples ground for 30 seconds, with this temperature decreasing to 823 °C for samples ground for longer durations (5 and 10 minutes). mdpi.com This broad event typically starts above 800 °C and ends around 900 °C. mdpi.com TGA provides quantitative data on the mass loss associated with these thermal events, offering insights into the mineral's composition and thermal stability. xrfscientific.com
Here is a table summarizing TGA dehydroxylation temperatures for this compound under different grinding times:
| Grinding Time | Dehydroxylation Temperature (°C) | Source |
| 30 seconds | 868 | mdpi.com |
| 5 minutes | 823 | mdpi.com |
| 10 minutes | 823 | mdpi.com |
Sample Preparation and Enhancement Techniques (e.g., Heavy Liquid Separation)
Effective analysis of this compound often requires appropriate sample preparation to isolate or concentrate the mineral, especially when present in complex matrixes or at low concentrations.
Heavy liquid separation is a common technique used to separate minerals based on their density. mdpi.comusgs.goved.ac.uksaimm.co.za This method is particularly useful for enhancing the detection of trace amounts of minerals like this compound by removing lighter or heavier gangue materials that could interfere with subsequent analyses. mdpi.com The process typically involves immersing the sample in a heavy liquid with a specific density. Minerals with a density lower than the liquid will float, while those with a higher density will sink. usgs.gov
For the separation of amphiboles like this compound, heavy liquids such as lithium metatungstate or sodium polytungstate can be used, with densities adjusted to suit the separation requirements, for example, around 2.75 g/cc for amphiboles. wadsworth.org Studies have demonstrated the success of heavy liquid separation protocols in separating this compound from other materials, such as talc-based powder. mdpi.com While tremolite exhibited less weight loss than this compound during some heavy liquid separation experiments, the technique generally proves effective in concentrating the target mineral. mdpi.com This enhancement in sample purity improves the sensitivity of analytical techniques subsequently applied for identification and characterization. mdpi.com
Sample preparation for techniques like Electron Microprobe Analysis (EPMA) for chemical analysis of this compound may involve meticulous epoxy mounting techniques. mdpi.com For heavy liquid separation, the coarse fraction of a sample can be carefully poured into a beaker filled with the heavy liquid and stirred to facilitate separation. usgs.gov The floating minerals are then decanted, and the heavy fraction is washed and dried. usgs.gov
Experimental Studies and Stability Field Analysis
Hydrothermal Synthesis of Anthophyllite
Hydrothermal synthesis has been employed to study the formation of this compound. One approach involves a two-stage process where this compound is rapidly synthesized from an oxide mixture with a bulk composition similar to talc (B1216) under conditions exceeding its stability field (e.g., 1 kbar water pressure and 815°C), followed by prolonged hydrothermal treatment within the expected stability field msaweb.org. The initial stage can yield a mixture containing this compound along with other phases such as cristobalite, enstatite, talc, and forsterite msaweb.org.
Studies have also investigated the synthesis of this compound from synthetic talc by heating at temperatures around 800°C with hydrostatic pressure nist.gov. Attempts to synthesize fluoro-anthophyllite from fluoro-talc hydrothermally have been unsuccessful nist.gov. The nature of the starting material is considered a critical factor for successful amphibole synthesis, with metastable talc crystallizing rapidly from amorphous gels and potentially serving as a substrate for amphibole nucleation and growth arizona.edu.
Determination of Upper and Lower Stability Limits in P-T Conditions
The stability of this compound is defined by various reactions involving other minerals like talc, forsterite, enstatite, and quartz, in the presence of water. Experimental data, particularly in the system MgO-SiO₂-H₂O, have been used to determine the P-T conditions under which these reactions occur, thereby bracketing the stability field of this compound msaweb.org.
Key reactions defining this compound's stability include:
Talc + Forsterite = this compound + Water (T + F = A + W) ajsonline.org
Talc + Enstatite = this compound (T + E = A) msaweb.org
this compound + Forsterite = Enstatite + Water (A + F = E + W) msaweb.org
Talc = this compound + Quartz + Water (T = A + Q + W) msaweb.org
this compound = Enstatite + Quartz + Water (A = E + Q + W) msaweb.org
Experimental reversals of these reactions help to constrain the pressure and temperature conditions at which equilibrium is achieved msaweb.org. For example, the reaction of forsterite and talc to yield this compound and steam defines the lower limit of thermal stability for this compound at a given total pressure/water pressure ratio ajsonline.org.
Studies have placed invariant points related to this compound stability in the MgO-SiO₂-H₂O system. One invariant point ([Q]) has been located at approximately 7.7 ± 0.5 kbar and 682 ± 10°C, and another ([F]) at 10.5 ± 1.0 kbar and 795 ± 10°C msaweb.org. The low-pressure invariant points for this compound stability occur at water pressures below 100 bars and temperatures below 400°C and may be metastable with respect to serpentine-bearing assemblages msaweb.org.
The thermal decomposition of this compound asbestos (B1170538) has been observed to lead to the formation of enstatite and cristobalite at around 861°C unito.it.
Kinetic Studies of this compound Formation and Decomposition
Kinetic factors play a role in the formation and decomposition of this compound. The formation of this compound crystals can be influenced by sluggish nucleation rates, and a long duration of heat retention may be a necessary condition for their growth researchmap.jp. The degree of cation diffusion in associated minerals like olivine (B12688019) can also depend on the duration of heat retention during thermal metamorphism, potentially impacting this compound formation researchmap.jp.
While kinetic studies on the thermal decomposition of other asbestos minerals like chrysotile have been conducted using techniques such as TG-DTA-EGA, XRD, and SEM-EDS mdpi.com, specific detailed kinetic studies focusing solely on the formation and decomposition rates of this compound in various experimental settings are less extensively documented in the provided search results compared to stability field analyses. However, the persistence of metastable phases in hydrothermal synthesis experiments suggests kinetic limitations on achieving full equilibrium msaweb.org.
Phase Relations and Stability Fields in Multi-Component Systems
This compound's stability is also studied in more complex multi-component systems beyond the simple MgO-SiO₂-H₂O system, incorporating components like FeO, CaO, Al₂O₃, and CO₂.
In the system MgO-SiO₂-H₂O-CO₂, reactions involving this compound, talc, magnesite, enstatite, and forsterite occur, and their equilibrium conditions depend on the composition of the fluid phase (H₂O-CO₂ ratio) ajsonline.org. For example, reactions like this compound + water + CO₂ ⇌ talc + magnesite, and enstatite + water + CO₂ ⇌ this compound + magnesite are considered in this system ajsonline.org. The presence of a CO₂-rich fluid phase influences the stability of mineral assemblages involving this compound and carbonates ajsonline.org.
In metamorphic rocks, this compound commonly occurs in specific zones, such as between higher-grade orthopyroxene zones and lower-grade talc zones in progressively metamorphosed peridotites researchmap.jp. The presence or absence of an this compound zone can be influenced by factors like rock composition, metamorphic P-T conditions, the abundance of other minerals (e.g., magnetite, olivine), cation diffusion rates, and the circulation of fluids researchmap.jp.
In aluminous gneisses, the stability of orthoamphibole (including this compound) coexisting with aluminosilicate (B74896) minerals like sillimanite (B1173473) or kyanite (B1234781) can constrain the pressure of metamorphism geus.dk. The assemblage orthoamphibole + sillimanite/kyanite is generally not stable below 5-6 kbar, and their breakdown can produce cordierite (B72626) geus.dk.
The phase relations between this compound and other amphiboles, such as cummingtonite (B1174272) and gedrite, are also important in understanding its occurrence in metamorphic rocks geus.dkmit.edu. Metamorphic assemblages with two coexisting orthoamphiboles, this compound (lower Na + Al) and gedrite (higher Na + Al), are known and indicate specific P-T conditions, particularly temperatures below 600°C where a solvus exists within the orthorhombic amphibole solid solution geus.dk.
Advanced Research Directions and Future Prospects in Anthophyllite Mineralogy
Unraveling Complex Metamorphic Histories through Anthophyllite Studies
This compound is commonly formed during the medium- to high-grade metamorphism of magnesium-rich rocks, including ultramafic rocks, amphibolites, gneisses, and schists. britannica.comarizona.edu The mineral assemblages containing this compound, such as this compound + talc (B1216) ± actinolite ± chlorite (B76162) ± serpentine (B99607), can help constrain metamorphic conditions, particularly within the amphibolite facies. geus.dk Studies of metamorphic rocks containing this compound can reveal details about the prograde and retrograde paths of metamorphism. For instance, the presence of this compound coexisting with cummingtonite (B1174272) can indicate high-temperature precursor phases, potentially testifying to earlier granulite-facies metamorphic stages. geoscienceworld.org The intergrowth textures of this compound with other minerals like talc and chlorite also provide clues about the metasomatic processes and fluid-rock interactions that occurred during metamorphism. iucr.orgrruff.inforesearchgate.net Research involving the detailed analysis of this compound occurrences in specific geological settings, such as the metamorphosed ultramafic lenses in the Grenville Province, helps to reconstruct the pressure-temperature conditions and fluid compositions during their formation. rruff.info
Integration of Multi-Analytical Approaches for Comprehensive Characterization
The comprehensive characterization of this compound requires the integration of multiple analytical techniques. Traditional methods like optical microscopy, X-ray diffraction (XRD), and electron microscopy (SEM, TEM) are fundamental for examining morphology, crystal structure, and basic composition. core.ac.ukresearchgate.netnih.gov However, combining these with more advanced techniques provides deeper insights. For instance, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to determine structural water content and thermal stability, revealing how this compound transforms at high temperatures, often yielding enstatite. core.ac.ukresearchgate.netmdpi.com Micro-Raman spectroscopy is a powerful tool for identifying this compound and characterizing its mineral nature, even in tiny fibers, and can also detect other materials on fiber surfaces. researchgate.netmdpi.com Quantitative energy-dispersive electron probe X-ray microanalysis (ED-EPMA) allows for precise chemical analysis of individual particles. researchgate.net The integration of these techniques enables a more thorough understanding of this compound's mineralogical, compositional, and morphological characteristics, which is essential for both fundamental research and applied fields. core.ac.ukresearchgate.netnih.gov
Understanding of Geochemical Cycles Involving this compound
This compound plays a role in geochemical cycles, particularly those involving magnesium, iron, and silicon, within metamorphic environments. Its formation and breakdown are influenced by fluid composition and availability. rruff.inforesearchgate.net The dissolution kinetics of this compound are being studied to understand its behavior in various environments, including its potential interaction with fluids in the Earth's crust. researchgate.net Research into the stability relations of this compound in systems like MgO-SiO2-H2O helps to define the conditions under which it forms and reacts. geoscienceworld.orgajsonline.org The trace element content of this compound can also provide insights into the distribution and cycling of elements in the Earth's crust. crystals.euresearchgate.net Future research in this area focuses on quantifying the rates of this compound formation and dissolution under different geological conditions and understanding its contribution to the transport and sequestration of elements in metamorphic and hydrothermal systems.
Role in Geobarometry and Geothermometry
This compound is a valuable mineral for estimating the pressure and temperature conditions of metamorphism. The partitioning of elements, particularly Fe and Mg, between this compound and coexisting minerals like cordierite (B72626) can be used to develop geobarometers and geothermometers. gouv.qc.caresearchgate.net Studies have shown that the Fe-Mg partitioning coefficient between cordierite and this compound is sensitive to both temperature and pressure, making it a useful tool for thermobarometry. gouv.qc.ca Detailed geothermobarometry studies using this compound-bearing assemblages in different geological terranes have helped to constrain the peak P-T conditions of metamorphism. gouv.qc.ca Continued refinement of these mineral-based thermobarometers, through experimental studies and analysis of natural assemblages, will improve the accuracy of P-T estimates in metamorphic rocks. geoscienceworld.org
Q & A
Q. What are the primary crystallographic characteristics of anthophyllite, and how do they influence its identification in geological samples?
Methodological Answer: this compound, an orthorhombic amphibole, is identified via X-ray diffraction (XRD) by its distinct lattice parameters (e.g., a ≈ 18.5 Å, b ≈ 17.9 Å, c ≈ 5.3 Å). Polarized light microscopy (PLM) further distinguishes it by its high birefringence (δ = 0.025–0.027) and parallel extinction. Researchers should combine XRD with electron microprobe analysis (EMPA) to confirm Mg-Fe ratios, as compositional variations affect stability .
Q. How is this compound distinguished from other amphibole asbestos minerals in environmental samples?
Methodological Answer: Use phase-contrast microscopy (PCM) for preliminary fiber counting, followed by transmission electron microscopy (TEM) with energy-dispersive spectroscopy (EDS) to differentiate this compound (Mg-rich) from tremolite (Ca-rich) or amosite (Fe-rich). Raman spectroscopy is also effective, with this compound showing peaks at ~675 cm⁻¹ (Si-O-Si bending) and ~1,020 cm⁻¹ (Si-O stretching) .
Q. What experimental protocols are recommended for assessing this compound’s cytotoxicity in vitro?
Methodological Answer: Follow OECD Guideline 487, using alveolar epithelial cells (e.g., A549 or BEAS-2B). Expose cells to graded fiber concentrations (0.1–50 µg/cm²) for 24–72 hours. Measure viability via MTT assay and oxidative stress via glutathione depletion. Include positive controls (e.g., crocidolite) and validate fiber dimensions via TEM to ensure aspect ratios >3:1, critical for pathogenic response .
Advanced Research Questions
Q. How can thermal analysis (TG/DSC) resolve contradictions in this compound decomposition pathways reported across studies?
Methodological Answer: Discrepancies in decomposition temperatures (e.g., 824–915°C) arise from sample purity and heating rates. Standardize protocols using 10°C/min under inert gas. This compound’s dehydroxylation (endothermic peak at ~860°C) should be followed by enstatite recrystallization (exothermic ~915°C). Compare DTG curves to detect impurities (e.g., talc or serpentine) causing shoulder peaks .
Q. What geochemical modeling approaches predict this compound stability in ultramafic systems?
Methodological Answer: Use thermodynamic software (e.g., THERMOCALC) with datasets optimized for amphiboles. Input bulk rock Mg/(Mg+Fe) ratios and silica activity. This compound’s stability field is sensitive to ; experimental bracketing at 500–700°C and 1–3 kbar can refine phase diagrams. Cross-validate with EMPA data from natural samples to account for Al substitution .
Q. How do hyperspectral techniques improve this compound detection in mixed-mineral assemblages?
Methodological Answer: Hyperspectral imaging (450–2,500 nm) combined with spectral feature fitting (SFF) quantifies this compound by matching reflectance spectra to reference libraries (e.g., USGS). RMS error thresholds (<0.02 indicate high confidence). Field applications require calibration against XRD/TEM to correct for spectral interference from chlorite or biotite .
Q. Why do epidemiological studies on this compound-associated mesothelioma show conflicting potency estimates (e.g., RM=0.05 vs. 0.056)?
Methodological Answer: Variations stem from fiber morphology and exposure duration. Apply the Hodgson-Darnton model, adjusting for fiber-year concentrations and co-exposure to chrysotile. Meta-analyses must stratify by mining regions (e.g., Russian vs. Libby deposits) and control for smoking. Advanced Cox regression models with latency periods >20 years improve risk accuracy .
Q. What statistical frameworks address sampling bias in this compound lung burden studies?
Methodological Answer: Use bootstrap resampling to mitigate small sample sizes in autopsy studies. For airborne fiber counts, apply Bayesian hierarchical models to account for spatial clustering. Report confidence intervals (95% CI) and use Anderson-Darling tests to verify log-normal distribution of fiber concentrations .
Data Presentation Guidelines
- Tables : Include compositional data (e.g., EMPA results) with ±2σ errors. Differentiate between detection limits and quantified values.
- Figures : For TG/DSC curves, annotate phase transitions (e.g., dehydroxylation, enstatite formation). Use color-coded spectra in hyperspectral plots .
- Reproducibility : Archive raw data (e.g., .raw XRD files) in repositories like Zenodo, citing DOIs in supplementary materials .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
